Cas no 92636-39-0 ((6R,7S)-Cefminox sodium heptahydrate)

(6R,7S)-Cefminox sodium heptahydrate is a semi-synthetic cephamycin antibiotic with a broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its chemical structure includes a 7β-methoxy group, enhancing stability against β-lactamases. The heptahydrate form ensures improved solubility and stability in aqueous formulations. This compound exhibits potent bactericidal effects by inhibiting bacterial cell wall synthesis, making it effective against resistant strains. Its pharmacokinetic profile includes good tissue penetration and prolonged half-life, supporting clinical efficacy. The crystalline heptahydrate form facilitates precise dosing and storage stability. (6R,7S)-Cefminox sodium heptahydrate is commonly utilized in treating severe infections, particularly in cases where β-lactamase-producing pathogens are implicated.
(6R,7S)-Cefminox sodium heptahydrate structure
92636-39-0 structure
Product Name:(6R,7S)-Cefminox sodium heptahydrate
CAS No:92636-39-0
MF:C16H23N7NaO8S3
MW:560.580689668655
CID:61577
PubChem ID:23663397
Update Time:2025-06-07

(6R,7S)-Cefminox sodium heptahydrate Chemical and Physical Properties

Names and Identifiers

    • (6R,7S)-7-[[[[(2S)-2-Amino-2-carboxyethyl]thio]acetyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid sodium salt
    • CEFMINOX SODIUM
    • disodium,7-[[2-(2-amino-2-carboxylatoethyl)sulfanylacetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • (6R,7S)-Cefminox sodium heptahydrate
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((2-(((2S)-2-AMINO-2-CARBOXYETHYL)THIO)ACETYL)AMINO)-7-METHOXY-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-, SODIUM SALT (1:1), (6R,7S)-
    • Sodium(6R,7S)-7-(2-(((S)-2-amino-2-carboxyethyl)thio)acetamido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • D82147
    • Antibiotic MT-141
    • 75498-96-3
    • Meicelin, MT-141
    • Meicelin
    • CS-0083195
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((((2-AMINO-2-CARBOXYETHYL)THIO)ACETYL)AMINO)-7-METHOXY-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-, MONOSODIUM SALT, (6R-(6.ALPHA.,7.ALPHA.,7(S*)))-
    • CEFMINOX SODIUM [WHO-DD]
    • CHEBI:31371
    • CCG-269966
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((((2-AMINO-2-CARBOXYETHYL)THIO)ACETYL)AMINO)-7-METHOXY-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-, MONOSODIUM SALT, (6R-(6ALPHA,7ALPHA,7(S*)))-
    • Cefminox,(S)
    • Cefminox (sodium)
    • Q27294610
    • Sodium (6R,7S)-7-(2-(((S)-2-amino-2-carboxyethyl)thio)acetamido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((((2S)-2-AMINO-2-CARBOXYETHYL)THIO)ACETYL)AMINO)-7-METHOXY-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-, MONOSODIUM SALT, (6R,7S)-
    • sodium (6R,7S)-7-(2-{[(2S)-2-amino-2-carboxyethyl]sulfanyl}acetamido)-7-methoxy-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • 92636-39-0
    • Mt-141
    • DA-62184
    • Tencef
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[[(2-amino-2-carboxyethyl)thio]acetyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, sodium salt, [6R-[6a,7a,7(S*)]]-
    • Cefminox sodium [JAN]
    • CEFMINOX SODIUM SALT ANHYDROUS
    • CEFMINOX SODIUM SALT ANHYDROUS [MI]
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((((2-amino-2-carboxyethyl)thio)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, monosodium salt, (6R-(6-alpha,7-alpha))-
    • DTXCID2028517
    • CEFMINOX SODIUM (MART.)
    • sodium;(6R,7S)-7-[[2-[(2S)-2-amino-2-carboxyethyl]sulfanylacetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • HY-128932
    • AKOS015994686
    • sodium (6R,7S)-7-(2-((S)-2-amino-2-carboxyethylthio)acetamido)-7-methoxy-3-((1-methyl-1H-tetrazol-5-ylthio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • YNM4DBJ3N8
    • UNII-YNM4DBJ3N8
    • sodium (6R,7S)-7-(2-(((2S)-2-amino-2-carboxyethyl)sulfanyl)acetamido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
    • DA-48702
    • SODIUM 7-(2-((S)-2-AMINO-2-CARBOXYETHYL)THIOACETAMIDO)-7-METHOXY-3-(1-METHYL-1H-TETRAZOL-5-YLTHIOMETHYL)-3-CEPHEM-4-CARBOXYLATE
    • CEFMINOX SODIUM [MART.]
    • Inchi: 1S/C16H21N7O7S3.Na.H2O/c1-22-15(19-20-21-22)33-4-7-3-32-14-16(30-2,13(29)23(14)10(7)12(27)28)18-9(24)6-31-5-8(17)11(25)26;;/h8,14H,3-6,17H2,1-2H3,(H,18,24)(H,25,26)(H,27,28);;1H2/t8?,14-,16+;;/m1../s1
    • InChI Key: JROWPWBFSVRBSP-XVCSMBTJSA-N
    • SMILES: N([C@@]1(C(=O)N2C(=C(CS[C@H]12)CSC1=NN=NN1C)C(=O)O)OC)C(=O)CSCC(N)C(=O)O.[Na].O

Computed Properties

  • Exact Mass: 563.03000
  • Monoisotopic Mass: 667.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 869
  • Covalently-Bonded Unit Count: 9
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 289A^2

Experimental Properties

  • PSA: 284.42000
  • LogP: -3.48030

(6R,7S)-Cefminox sodium heptahydrate Customs Data

  • HS CODE:3003201900
  • Customs Data:

    China Customs Code:

    3003201900

(6R,7S)-Cefminox sodium heptahydrate Pricemore >>

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(6R,7S)-Cefminox sodium heptahydrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:92636-39-0)头孢米诺钠 92636-39-0
Order Number:LE3295544
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:92636-39-0)头孢米诺钠 92636-39-0
LE3295544
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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